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Compound of Interest

Compound Name:
1-(Dichloromethyl)-4-

phenoxybenzene

Cat. No.: B13700162

Get Quote

Executive Summary & Chemical Profile[1][2][3]
4-Phenoxybenzal chloride is a high-reactivity electrophile characterized by a gem-

dichloromethyl group attached to a diphenyl ether backbone. Unlike the meta-substituted (3-

phenoxy) isomer used in commercial pyrethroids to induce specific sodium channel binding

geometries, the para-substituted (4-phenoxy) moiety offers unique steric and electronic

properties.

It serves as the immediate precursor to 4-Phenoxybenzaldehyde (via hydrolysis) and 4-

Phenoxybenzoic acid (via oxidation), both of which are building blocks for:

Experimental Pyrethroids:Para-substituted analogs designed to bypass metabolic resistance

mechanisms (e.g., P450 sequestration) observed in standard meta-pyrethroids.

Ether Herbicides: Scaffolds requiring linear, rigid diphenyl ether linkages.

Material Science: Precursors for high-performance liquid crystals used in agricultural sensor

technologies.
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Chemical Properties Table
Property Specification

IUPAC Name 1-(Dichloromethyl)-4-phenoxybenzene

Molecular Formula

Molecular Weight 253.12 g/mol

Appearance Pale yellow to colorless liquid (fumes in air)

Reactivity
High: Hydrolyzes rapidly in moisture to release

HCl; lachrymator.

Solubility
Soluble in Toluene, DCM, Hexane; Reacts with

Water/Alcohols.

Mechanism of Action & Synthetic Utility[2][4]
The utility of 4-phenoxybenzal chloride lies in the gem-dichloride functionality. This group acts

as a "masked" carbonyl, allowing the molecule to survive anhydrous Friedel-Crafts conditions

before being revealed as an aldehyde or acid.

The "Masked Carbonyl" Advantage
Direct formylation of diphenyl ether often yields a mixture of isomers. By chlorinating the methyl

precursor (4-phenoxytoluene) to the benzal chloride, chemists achieve a pure electrophile that

can be:

Hydrolyzed to 4-Phenoxybenzaldehyde (pH-controlled).

Converted to acetals for protection.

Coupled directly with electron-rich aromatics (less common).

Pathway Visualization
The following diagram illustrates the transformation of 4-phenoxybenzal chloride into key

agrochemical scaffolds.
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Caption: Synthetic tree showing the conversion of 4-phenoxybenzal chloride into aldehyde and

acid scaffolds for downstream agrochemical synthesis.

Experimental Protocols
Protocol A: Controlled Hydrolysis to 4-
Phenoxybenzaldehyde
This is the primary application of 4-phenoxybenzal chloride. The reaction is highly exothermic

and releases HCl gas; strict pH control is required to prevent polymerization.

Objective: Synthesize high-purity (>98%) 4-phenoxybenzaldehyde.

Reagents:

4-Phenoxybenzal chloride (100 mmol)

Sulfuric Acid (10% aq. solution) or Formic Acid (85%)

Toluene (Solvent)

Nitrogen atmosphere

Step-by-Step Methodology:

Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux

condenser, and a pressure-equalizing dropping funnel. Connect the condenser outlet to a

caustic scrubber (NaOH trap) to neutralize HCl fumes.
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Solvation: Charge the flask with 100 mmol of 4-phenoxybenzal chloride and 150 mL of

Toluene. Purge with Nitrogen for 10 minutes.

Hydrolysis Initiation: Heat the mixture to 50°C.

Acid Addition: Add the 10%

(50 mL) dropwise over 45 minutes. Note: Evolution of HCl gas will be vigorous. Maintain
temperature <65°C.

Reflux: Once addition is complete and gas evolution subsides, heat to reflux (approx. 90-

100°C) for 2–4 hours. Monitor by TLC (Hexane:EtOAc 9:1) until the starting material spot

disappears.

Workup:

Cool to room temperature.

Separate the organic layer.[1]

Wash the organic layer with Water (

mL), saturated

(

mL), and Brine (

mL).

Dry over anhydrous

.

Purification: Remove solvent under reduced pressure. Purify the crude oil via vacuum

distillation (bp approx. 170–190°C at reduced pressure) or recrystallization if solid (mp

~28°C).

Validation:
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IR: Look for strong Carbonyl stretch at ~1690 cm⁻¹.

1H NMR: Distinctive aldehyde singlet at

9.9 ppm.

Protocol B: Oxidation to 4-Phenoxybenzoic Acid
Used when the target is a herbicide precursor or an amide-based active.

Reagents:

Crude 4-Phenoxybenzaldehyde (from Protocol A)

Sodium Chlorite (

)

Hydrogen Peroxide (30%)

Acetonitrile/Water solvent

Methodology:

Dissolve the aldehyde in Acetonitrile.

Add

buffer (pH 3.5).

Add

portion-wise at 0°C.

Stir at room temperature for 3 hours.

Quench: Add Sodium Sulfite to destroy excess oxidant.

Isolate: Acidify to pH 2 with HCl; the precipitate is 4-Phenoxybenzoic acid.
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Yield: Typically >90%.

Strategic Applications in Drug/Agro Design
Resistance Breaking in Pyrethroids
Standard pyrethroids (e.g., Deltamethrin) utilize a 3-phenoxybenzyl alcohol moiety. Insects

develop resistance via P450 monooxygenases that hydroxylate specific sites on this ring.

Application: Researchers use 4-phenoxybenzaldehyde to synthesize "meta-blocked" or

"para-shifted" analogs. By altering the geometry, these analogs may not fit the active site of

the resistance-conferring enzymes, restoring efficacy.

Phenacyl Ether Synthesis
Recent studies (see Ref 5) indicate that 4-phenacyloxy benzaldehyde derivatives (synthesized

via the reaction of 4-hydroxybenzaldehyde with phenacyl bromide, a related pathway) exhibit

antibacterial and potential fungicidal activity. 4-Phenoxybenzal chloride serves as a robust

starting material to generate the core diphenyl ether scaffold required for these "hybrid"

molecules.

Safety & Handling (Critical)
Corrosivity: 4-Phenoxybenzal chloride causes severe skin burns and eye damage (Category

1B).

Water Reactivity: Reacts violently with water to produce HCl gas. Never add water directly to

the neat chemical without a solvent and cooling.

Storage: Store under nitrogen in a cool, dry place. Moisture ingress will degrade the

container integrity due to HCl pressure buildup.

References
PubChem. (2023). 4-Phenoxybenzoyl chloride | C13H9ClO2. National Library of Medicine.

Link

GuideChem. (2023). 4-Phenoxybenzaldehyde Uses and Agrochemical Applications. Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F74193
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.guidechem.com%2Fcas%2F67-36-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13700162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bloom Tech. (2023). 4-Phenoxybenzoic Acid Applications in Pesticides and Materials. Link

Thermo Fisher Scientific. (2013). Safety Data Sheet: 4-Phenoxybenzenesulfonyl chloride

(Analogous handling data). Link

Rastuti, U. et al. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde

Derivatives. Oriental Journal of Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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